2-(2-(6-Oxo-3-phenylpyridazin-1(6H)-yl)ethyl)isoindoline-1,3-dione

• Molecular Formula: C20H15N3O3
• Molecular Weight: 345.4 g/mol
• IUPAC Name: 2-[2-(6-oxo-3-phenylpyridazin-1-yl)ethyl]isoindole-1,3-dione
• InChI: InChI=1S/C20H15N3O3/c24-18-11-10-17(14-6-2-1-3-7-14)21-23(18)13-12-22-19(25)15-8-4-5-9-16(15)20(22)26/h1-11H,12-13H2
• InChI Key: OBJLBVFCCDYDTQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NN(C(=O)C=C2)CCN3C(=O)C4=CC=CC=C4C3=O

Description

2-(2-(6-Oxo-3-phenylpyridazin-1(6H)-yl)ethyl)isoindoline-1,3-dione is a useful research compound. Its molecular formula is C20H15N3O3 and its molecular weight is 345.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of phthalimide (1.0 g, 6.8 mmol), Ph3P (1.9 g, 7.2 mmol), 2-(2-hydroxyethyl)-6-phenylpyridazin-3(2H)-one (1.2 g, 5.5 mmol) in THF (20 mL) was added diisopropyl azodicarboxylate (1.4 mL, 7.2 mmol) dropwise. The resulting hot, clear solution was stirred at room temperature. After 3 h, hexane (40 mL) was added. The slurry was filtered and the solid was washed with ether (6×15 mL) to give the product as a white (2.1 g). MS (ESI pos. ion) calc'd for C20H15N3O3: 345.1; found: 346.4 (MH+). 1H NMR (400 MHz, DMSO-d6) δ ppm 4.03 (dd, 2 H) 4.39 (t, 2 H) 6.99 (d, J=9.78 Hz, 1 H) 7.26 (t, J=7.43 Hz, 2 H) 7.34 (t, J=7.34 Hz, 1 H) 7.50 (d, J=7.24 Hz, 2 H) 7.72-7.82 (m, 4 H) 7.97 (d, J=9.78 Hz, 1 H)